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Compound of Interest

Compound Name: Octaethylene glycol

Cat. No.: B1677102

Ensuring the safe and environmentally responsible disposal of laboratory chemicals is a critical
component of research and development. This guide provides essential safety and logistical
information for the proper disposal of octaethylene glycol, tailored for researchers, scientists,
and drug development professionals.

Immediate Safety and Handling

Before initiating any disposal procedures, it is crucial to handle octaethylene glycol with
appropriate care. Always consult the Safety Data Sheet (SDS) for the specific product in use.

Personal Protective Equipment (PPE):

e Gloves: Wear chemically resistant gloves.

o Eye Protection: Safety glasses or goggles are required to prevent eye contact.[1]
o Lab Coat: A standard laboratory coat should be worn to protect from skin contact.

In case of exposure, follow standard first-aid measures. For skin contact, wash immediately
with soap and water.[1] If inhaled, move to fresh air.[2] In case of eye contact, rinse cautiously
with water for several minutes.

Waste Characterization and Classification

The first step in proper disposal is to determine if the octaethylene glycol waste is hazardous.
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o Pure Octaethylene Glycol: In its pure form, octaethylene glycol is not typically classified
as a hazardous waste under federal regulations. However, state and local regulations may
vary and should always be consulted.

o Contaminated Octaethylene Glycol: If the octaethylene glycol has been used in a process
where it has come into contact with hazardous substances, such as heavy metals, it may be
classified as hazardous waste. For instance, used antifreeze containing glycols is often
considered hazardous due to contamination with metals like lead and cadmium. A thorough
contamination assessment is necessary to identify any and all potential hazards within the
waste.

Step-by-Step Disposal Plan
1. Waste Collection:

» Collect waste octaethylene glycol in a dedicated, chemically compatible, and clearly
labeled container. High-density polyethylene is a suitable container material.

e The container must have a secure, leak-proof lid to prevent spills.
2. Labeling and Storage:

o Label the waste container with "Hazardous Waste" if it has been characterized as such,
along with the name "Octaethylene Glycol" and any other contaminants. Include the
accumulation start date.

» Store the container in a designated, well-ventilated, cool, and dry area. Ensure the container
is kept tightly closed when not in use.

3. Disposal Request:

e Once the container is full, or after a predetermined accumulation time, arrange for disposal
through your institution's Environmental Health and Safety (EHS) office or a licensed
hazardous waste disposal contractor.

o Never pour octaethylene glycol down the drain or dispose of it in the regular trash.
Improper disposal can lead to environmental contamination and legal penalties.
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4. Spill Management:

o Small Spills: In the event of a small spill, alert personnel in the area and wear appropriate
PPE. Contain the spill using an absorbent material like sand or vermiculite. Collect the
absorbed material into a labeled container for hazardous waste disposal.

e Large Spills: For large spills, evacuate the area and contact your institution's EHS or
emergency response team immediately.

Quantitative Data Summary

The following table summarizes key quantitative data for octaethylene glycol (CAS No. 5117-
19-1).

Property Value

CAS Number 5117-19-1
Molecular Formula C16H3409
Molecular Weight 370.44 g/mol
Appearance Liquid

Relative Density 0.984 ~0.992g/cm3

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of octaethylene
glycol.
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Octaethylene Glycol Disposal Workflow

By adhering to these procedures, laboratory professionals can ensure the safe handling and
proper disposal of octaethylene glycol, thereby protecting both human health and the
environment. Always prioritize consulting your institution's specific guidelines and local

regulations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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